Cas no 1024716-31-1 ((4Z)-3-tert-butyl-1-(4-nitrophenyl)-4-[(thiophen-2-yl)methylidene]-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: (4Z)-3-tert-butyl-1-(4-nitrophenyl)-4-[(thiophen-2-yl)methylidene]-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 1024716-31-1
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• MDL: MFCD01859639
• CID: 4568410
• Update Time: 2025-10-31

(4Z)-3-tert-butyl-1-(4-nitrophenyl)-4-[(thiophen-2-yl)methylidene]-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• (4Z)-5-tert-butyl-2-(4-nitrophenyl)-4-(thiophen-2-ylmethylidene)pyrazol-3-one
• (4Z)-3-tert-butyl-1-(4-nitrophenyl)-4-[(thiophen-2-yl)methylidene]-4,5-dihydro-1H-pyrazol-5-one

• MDL： MFCD01859639
• Inchi： 1S/C18H17N3O3S/c1-18(2,3)16-15(11-14-5-4-10-25-14)17(22)20(19-16)12-6-8-13(9-7-12)21(23)24/h4-11H,1-3H3/b15-11-
• InChI Key： RDGUIFVWKLZGIS-PTNGSMBKSA-N
• SMILES： N1=C(C(C)(C)C)/C(=C/C2SC=CC=2)/C(=O)N1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 355.099063g/mol
• Monoisotopic Mass: 355.099063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 355.4g/mol
• XLogP3: 4.3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (4Z)-3-tert-butyl-1-(4-nitrophenyl)-4-[(thiophen-2-yl)methylidene]-4,5-dihydro-1H-pyrazol-5-one

(4Z)-3-tert-butyl-1-(4-nitrophenyl)-4-[(thiophen-2-yl)methylidene]-4,5-dihydro-1H-pyrazol-5-one: A Comprehensive Overview

The compound (4Z)-3-tert-butyl-1-(4-nitrophenyl)-4-[(thiophen-2-yl)methylidene]-4,5-dihydro-1H-pyrazol-5-one, identified by the CAS number 1024716-31-1, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazolones, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyrazolone ring system with substituents that include a tert-butyl group, a nitrophenyl moiety, and a thiophene-derived methylidene group. These substituents contribute to its unique electronic and steric properties, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. Researchers have employed various strategies, including multi-component reactions and transition-metal-catalyzed processes, to synthesize this compound efficiently. The use of multi-component synthesis has been particularly advantageous, as it allows for the simultaneous formation of multiple bonds in a single step. This approach not only enhances the overall yield but also minimizes the number of required purification steps, making the synthesis more environmentally friendly and cost-effective.

The electronic properties of this compound have been extensively studied using computational methods such as density functional theory (DFT). These studies have revealed that the presence of electron-withdrawing groups like the nitrophenyl moiety significantly alters the electronic distribution within the molecule. This modulation of electron density is crucial for applications in optoelectronics and nonlinear optics. For instance, materials incorporating this compound have shown promise as candidates for next-generation organic light-emitting diodes (OLEDs) due to their enhanced fluorescence quantum yields and stability under thermal stress.

In addition to its electronic properties, the steric effects introduced by the tert-butyl group play a pivotal role in determining the compound's physical properties. The bulky tert-butyl substituent increases the molecule's rigidity and reduces its tendency to crystallize, which is advantageous for applications in amorphous semiconductors. Recent research has focused on optimizing the blend compatibility of this compound with other semiconducting materials to improve charge transport properties in organic electronics.

The thiophene-derived methylidene group further enhances the compound's versatility by introducing conjugation pathways that can be tailored for specific applications. For example, this group facilitates energy transfer processes in donor–acceptor systems, making it a valuable component in solar cell materials. Studies have demonstrated that incorporating this compound into bulk heterojunction solar cells can lead to improved power conversion efficiencies due to its ability to act as an efficient electron acceptor.

From a biological standpoint, this compound has exhibited interesting bioactivity profiles in preliminary assays. Its ability to modulate cellular signaling pathways suggests potential applications in drug development. Researchers have explored its anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic interventions in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In conclusion, (4Z)-3-tert-butyl-1-(4-nitrophenyl)-4-[(thiophen-2-yl)methylidene]-4,5-dihydro-1H-pyrazol-5-one represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique combination of electronic and steric features makes it an attractive candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of modern chemistry and materials science.